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Compound of Interest

Compound Name: hMAO-B-IN-5

Cat. No.: B2980041 Get Quote

Essential Safety and Handling of hMAO-B-IN-5
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for the potent, selective, and reversible human monoamine oxidase-B

(hMAO-B) inhibitor, hMAO-B-IN-5.

Physicochemical and Pharmacological Data
While a specific Safety Data Sheet (SDS) for hMAO-B-IN-5 is not readily available, the

following data has been compiled from supplier information. This information is crucial for

understanding the compound's activity and for performing accurate risk assessments in a

laboratory setting.

Property Value Source

CAS Number 358343-63-2 MedChemExpress[1]

Purity 99.66% MedChemExpress[1]

IC50 120 nM MedChemExpress[1][2]

Ki 33 nM MedChemExpress[1][2]

Solubility Soluble in DMSO MedChemExpress[1]
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Personal Protective Equipment (PPE)
Given the lack of a specific SDS for hMAO-B-IN-5, a conservative approach to personal

protective equipment is recommended, treating it as a potentially hazardous compound. The

following PPE is based on general guidelines for handling potent enzyme inhibitors and

chemicals that can cause skin and eye irritation.[3][4]

PPE Category Recommended Equipment Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

necessary when there is a

significant splash potential.[5]

[6]

To protect against splashes of

the compound, especially

when in solution, which may

cause eye irritation.[3][4]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). Glove

selection should be based on

the solvent used to dissolve

hMAO-B-IN-5.[7]

To prevent skin contact, as the

compound may cause skin

irritation.[3][4] Since DMSO is

a common solvent for this

compound and is readily

absorbed through the skin,

appropriate gloves are critical.

[4]

Body Protection

A standard laboratory coat is

required. For larger quantities

or when there is a risk of

splashing, chemical-resistant

coveralls or an apron should

be considered.[8]

To protect against accidental

spills and contamination of

personal clothing.

Respiratory Protection

Generally not required when

handling small quantities in a

well-ventilated area. If there is

a risk of generating dust or

aerosols, a NIOSH-approved

respirator should be used.[3][5]

To prevent inhalation of the

compound, which may cause

respiratory irritation.[4]
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Operational and Disposal Plans
A clear, step-by-step plan for handling and disposal is essential to minimize risk and ensure a

safe laboratory environment.

Experimental Workflow for Handling hMAO-B-IN-5
The following diagram outlines the standard procedure for safely handling hMAO-B-IN-5 in a

research setting.
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Caption: Standard operational workflow for handling hMAO-B-IN-5.
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Disposal Plan
Proper disposal of hMAO-B-IN-5 and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Unused Product: Dispose of in the same manner as the unused product, following local

regulations for chemical waste.[3]

Contaminated Materials: Any materials that have come into contact with hMAO-B-IN-5, such

as pipette tips, gloves, and paper towels, should be considered chemical waste.

Waste Containers: All waste should be collected in clearly labeled, sealed containers suitable

for hazardous chemical waste.

Spills: In the event of a small spill, absorb the material with a non-combustible absorbent like

vermiculite or sand.[3] The contaminated absorbent should then be placed in a sealed

container for disposal. For large spills, evacuate the area and follow emergency procedures.

After removal, the contaminated area should be thoroughly flushed with water.[3]

Regulations: All disposal must be in accordance with local, state, and federal regulations. Do

not discharge into drains or water courses.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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